Cas no 2460756-68-5 (N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide)

• Product Name: N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide
• CAS No: 2460756-68-5
• MF: C₁₇H₁₃F₂NO₃
• MW: 317.286831617355
• CID: 6462098
• PubChem ID: 165708755
• Update Time: 2025-05-20

N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide
• N-[[4-(difluoromethyl)phenyl]methyl]-2-oxo-3H-1-benzofuran-7-carboxamide
• N-{[4-(difluoromethyl)phenyl]methyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide
• 2460756-68-5
• EN300-26866427

• Inchi： 1S/C17H13F2NO3/c18-16(19)11-6-4-10(5-7-11)9-20-17(22)13-3-1-2-12-8-14(21)23-15(12)13/h1-7,16H,8-9H2,(H,20,22)
• InChI Key： ZKZALXBUYFTFET-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CNC(C1=CC=CC2CC(=O)OC=21)=O)F

Computed Properties

• Exact Mass: 317.08634960g/mol
• Monoisotopic Mass: 317.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Additional information on N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide

N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide (CAS No. 2460756-68-5): A Comprehensive Overview

N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide (CAS No. 2460756-68-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide is characterized by a benzofuran core linked to a difluoromethylated phenylmethyl group and an amide functional group. The presence of the difluoromethyl moiety is particularly noteworthy as it can significantly influence the compound's pharmacological properties, such as metabolic stability and receptor binding affinity.

Recent studies have explored the potential of N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide has shown potential as an antiviral agent. Research has indicated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis.

The anticancer potential of N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide has also been investigated. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and survival.

To further understand the pharmacological profile of N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide, extensive pharmacokinetic studies have been conducted. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. This suggests that it could be developed into an orally administered drug with sustained therapeutic effects.

In terms of safety and toxicity, preliminary assessments have indicated that N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully assess its safety profile before advancing to clinical trials.

The development of new drugs based on N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide is an active area of research. Several pharmaceutical companies and academic institutions are currently investigating this compound for various therapeutic applications. The unique combination of its structural features and biological activities makes it a promising lead compound for drug discovery efforts.

In conclusion, N-{4-(difluoromethyl)phenylmethyl}-2-oxo-2,3-dihydro-1-benzofuran-7-carboxamide (CAS No. 2460756-68-5) represents a significant advancement in the field of medicinal chemistry. Its potential as an anti-inflammatory, antiviral, and anticancer agent underscores its importance in drug development. Continued research will likely uncover additional therapeutic applications and optimize its pharmacological properties for clinical use.